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Cat. No.: B1215653

Technical Guide: 4-Methoxydiphenylmethane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Methoxydiphenylmethane
(CAS No: 834-14-0), a diarylmethane derivative. The document details its physicochemical
properties, spectroscopic data, and safety information, presenting quantitative data in
structured tables for ease of reference. While specific experimental protocols for the synthesis
of 4-Methoxydiphenylmethane are not extensively documented in publicly available literature,
a plausible synthetic route based on established organic chemistry principles is proposed,
complete with a detailed workflow diagram. To date, there is a notable absence of published
research on the biological activity and potential signaling pathways of 4-
Methoxydiphenylmethane. This guide serves as a foundational resource for researchers
interested in the potential applications of this compound and highlights areas for future
investigation, particularly in the realms of medicinal chemistry and materials science.

Introduction

4-Methoxydiphenylmethane, also known as 1-methoxy-4-(phenylmethyl)benzene, is an
organic compound featuring a diphenylmethane core with a methoxy group substituent on one
of the phenyl rings. The diphenylmethane scaffold is a common structural motif in a variety of
biologically active molecules and functional materials. The presence of the methoxy group can
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significantly influence the electronic properties, lipophilicity, and metabolic stability of the

molecule, making its derivatives of interest in drug discovery and materials science. This guide

aims to consolidate the available technical data for 4-Methoxydiphenylmethane to support

further research and development.

Physicochemical and Spectroscopic Properties

The fundamental properties of 4-Methoxydiphenylmethane are summarized in the tables

below, providing a concise reference for laboratory use.

Table 1: Physicochemical Properties of 4-

Methoxydiphenylmethane

Property Value Source
CAS Number 834-14-0 [1]
Molecular Formula C14H140 [1]
Molecular Weight 198.26 g/mol [1]
Appearance Not specified
Melting Point Not specified
Boiling Point Not specified
Density Not specified
Solubility Not specified
Table 2: Spectroscopic Data for 4-
Methoxydiphenylmethane
Data Type Key Characteristics Source
13C NMR Spectra available [1]
GC-MS Spectra available [1]
IR Spectra Spectra available [1]
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Synthesis of 4-Methoxydiphenylmethane

While a specific, detailed experimental protocol for the synthesis of 4-
Methoxydiphenylmethane is not readily available in the reviewed literature, a plausible and
efficient method is the Friedel-Crafts alkylation of anisole with benzyl chloride. This reaction is a
classic method for the formation of carbon-carbon bonds between an aromatic ring and an alkyl
halide, catalyzed by a Lewis acid.

Proposed Experimental Protocol: Friedel-Crafts
Alkylation

Materials:

Anisole

e Benzyl chloride

e Anhydrous aluminum chloride (AICIs) or another suitable Lewis acid (e.g., FeCls, ZnClz)

e Anhydrous dichloromethane (DCM) or another suitable inert solvent

e Hydrochloric acid (HCI), agueous solution (e.g., 1M)

o Saturated sodium bicarbonate (NaHCOs3) solution

o Saturated sodium chloride (NaCl) solution (brine)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

Standard laboratory glassware and equipment for inert atmosphere reactions

Procedure:

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stirrer, a dropping funnel, and a nitrogen inlet is charged with anhydrous dichloromethane
and anhydrous aluminum chloride under a nitrogen atmosphere. The mixture is cooled in an
ice bath.
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Addition of Reactants: A solution of anisole in anhydrous dichloromethane is added to the
flask. Subsequently, a solution of benzyl chloride in anhydrous dichloromethane is added
dropwise from the dropping funnel over a period of 30-60 minutes, maintaining the
temperature at 0-5 °C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for several hours until the reaction is complete (monitoring by TLC is
recommended).

Workup: The reaction is quenched by carefully pouring the mixture over crushed ice and 1M
HCI. The organic layer is separated, and the aqueous layer is extracted with
dichloromethane. The combined organic layers are washed successively with water,
saturated sodium bicarbonate solution, and brine.

Purification: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure. The crude product is then purified by column
chromatography on silica gel or by distillation under reduced pressure to yield pure 4-
Methoxydiphenylmethane.
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Proposed Synthesis Workflow for 4-Methoxydiphenylmethane

Reaction Setup

[ 1. Charge flask with anhydrous DCM and AICIs under Nz. Cool to 0°C. j

Reaction

[2. Add anisole solution in DCM)

G. Add benzyl chloride solution dropwise at 0—5°C)

l

G. Stir at room temperature for several hours)

Workup and Purification

(5. Quench with ice and HCI)

G. Separate layers and extract aqueous phase with DCM)

[ 7. Wash combined organic layers with H20, NaHCOs, and brine. ]

[8. Dry organic layer with MgSOa4 and evaporate solvent.)

G. Purify by column chromatography or distillation)

Pure 4-Methoxydiphenylmethane

Click to download full resolution via product page

Proposed Synthesis Workflow for 4-Methoxydiphenylmethane
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Biological Activity and Signaling Pathways

A thorough review of the scientific literature reveals a significant lack of data on the biological
activity of 4-Methoxydiphenylmethane. There are no published studies detailing its
pharmacological effects, mechanism of action, or potential therapeutic applications.
Consequently, no signaling pathways involving this compound have been elucidated.

While some related compounds containing a methoxyphenyl moiety have been investigated for
various biological activities, such as anticancer and anti-inflammatory properties, it is crucial to
note that these findings cannot be extrapolated to 4-Methoxydiphenylmethane without direct
experimental evidence. The specific biological profile of 4-Methoxydiphenylmethane remains
an open area for future research.

Safety Information

Based on available safety data sheets, 4-Methoxydiphenylmethane is associated with several
hazard classifications. It is essential to handle this compound with appropriate personal
protective equipment in a well-ventilated area.

Table 3: GHS Hazard and Precautionary Statements

Hazard Statement Description Source
H315 Causes skin irritation [2]
H318 Causes serious eye damage [2]
H335 May cause respiratory irritation  [2]
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Precautionary Statement Description Source

Avoid breathing
P261 _ [2]
dust/mist/spray

Wash skin thoroughly after
P264 : [2]
handling

Use only outdoors or in a well-
P271 ] [2]
ventilated area

Wear protective
P280 gloves/protective clothing/eye [2]

protection/face protection

IF ON SKIN: Wash with plenty
P302+P352 [2]
of soap and water

IF INHALED: Remove person
P304+P340 to fresh air and keep [2]

comfortable for breathing

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if [2]

present and easy to do.

Continue rinsing.

Conclusion and Future Directions

4-Methoxydiphenylmethane is a well-defined chemical entity with established
physicochemical and spectroscopic properties. While its synthesis can be readily achieved
through standard organic chemistry reactions such as Friedel-Crafts alkylation, there is a clear
gap in the scientific literature regarding its biological effects. The lack of data on its bioactivity
presents an opportunity for researchers in drug discovery and medicinal chemistry to explore
its potential as a novel scaffold or lead compound. Future studies should focus on a systematic
evaluation of its pharmacological profile, including its cytotoxicity, and potential interactions with
various biological targets. Such investigations will be crucial in determining whether 4-
Methoxydiphenylmethane or its derivatives hold any promise for therapeutic development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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